Cas no 38618-53-0 ((S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER)
38618-53-0 structure
Product name:(S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
CAS No:38618-53-0
MF:C12H16O4
Molecular Weight:224.25304
MDL:MFCD06739124
CID:892794
PubChem ID:45101647
(S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER Properties
Names and Identifiers
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- (S)-2-HYDROXY-3-(4-METHOXYPHENYL)PROPIONIC ACID ETHYL ESTER
- (S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
- 2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester
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- MDL： MFCD06739124
- Inchi： InChI=1S/C12H16O4/c1-3-16-12(14)11(13)8-9-4-6-10(15-2)7-5-9/h4-7,11,13H,3,8H2,1-2H3
- InChIKey： DRMAXCVIVGDCGQ-UHFFFAOYSA-N
- SMILES： CCOC(=O)C(CC1=CC=C(C=C1)OC)O
Computed Properties
- 精确分子量: 224.10485899g/mol
- 同位素质量: 224.10485899g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 1
- 氢键受体数量: 4
- 重原子数量: 16
- 可旋转化学键数量: 6
- 复杂度: 209
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 1
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: 1.8
- 拓扑分子极性表面积: 55.8Ų
Experimental Properties
- PSA: 55.76000
- LogP: 1.16170
(S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0180-5g |
2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester |
38618-53-0 | 96% | 5g |
¥34958.27 | 2025-01-22 | |
| eNovation Chemicals LLC | D966568-500mg |
2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester |
38618-53-0 | 95% | 500mg |
$665 | 2024-07-28 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0180-50mg |
2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester |
38618-53-0 | 96% | 50mg |
1110.94CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D966568-100mg |
2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester |
38618-53-0 | 95% | 100mg |
$285 | 2024-07-28 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0180-500mg |
2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester |
38618-53-0 | 96% | 500mg |
¥5228.88 | 2025-01-22 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0180-250mg |
2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester |
38618-53-0 | 96% | 250mg |
1908.1CNY | 2021-05-08 | |
| abcr | AB530041-1g |
Ethyl 2-hydroxy-3-(4-methoxyphenyl)propanoate; . |
38618-53-0 | 1g |
€1660.60 | 2025-02-15 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0180-50mg |
2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester |
38618-53-0 | 96% | 50mg |
¥1530.19 | 2025-01-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1075330-500mg |
ethyl 2-hydroxy-3-(4-methoxyphenyl)propanoate |
38618-53-0 | 98% | 500mg |
￥7818.00 | 2024-05-15 | |
| eNovation Chemicals LLC | D966568-5g |
2-Hydroxy-3-(4-methoxy-phenyl)-propionic acid ethyl ester |
38618-53-0 | 95% | 5g |
$4475 | 2025-02-25 |
(S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER Literature
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2. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Esther Quintanilla,Fabio di Lena,Peter Chen Chem. Commun., 2006, 4309-4311
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Anjeeta Rani,Pannuru Venkatesu Phys. Chem. Chem. Phys., 2018,20, 20315-20333
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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6. Back matter
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:38618-53-0)(S)-2-HYDROXY-3-(4-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
Purity:99%
Quantity:1g
Price ($):243.0